3,9-dimethylpentacene-5,7(12H,14H)-dione

• CAS No.: 503603-70-1
• Molecular Formula: C24H18O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 3,9-dimethyl-12,14-dihydropentacene-5,7-dione
• InChI: InChI=1S/C24H18O2/c1-13-3-5-15-9-17-11-18-10-16-6-4-14(2)8-20(16)24(26)22(18)12-21(17)23(25)19(15)7-13/h3-8,11-12H,9-10H2,1-2H3
• InChI Key: IRJWSOBFZXRYTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CC3=CC4=C(C=C3C2=O)C(=O)C5=C(C4)C=CC(=C5)C)C=C1

Description

3,9-dimethylpentacene-5,7(12H,14H)-dione is a useful research compound. Its molecular formula is C24H18O2 and its molecular weight is 338.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 14.1 grams of 4,6-bis(4-methylbenzyl)isophthalic acid was added 75 mL of trifluoroacetic acid followed by 48 grams of trifluoromethanesulfonic acid. After stirring for 3 days at room temperature, the mixture was poured over 200 g of ice, and the resulting solid was collected by filtration. The solid was washed with 400 mL of saturated aqueous sodium bicarbonate solution, followed by 1100 mL of water until the filtrate was neutral to pH paper. The solid was washed with heptane and dried to give 3,9-dimethylpentacene-5,7(12H,14H)-dione.